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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B2861427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Banksialactone A, a novel isochromanone isolated from the Australian fungus Aspergillus
banksianus. The following sections detail its nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data, the experimental protocols used for their acquisition, and a workflow
for the spectroscopic analysis of such natural products.

Spectroscopic Data

The structural elucidation of Banksialactone A was achieved through extensive spectroscopic
analysis. The following tables summarize the key *H and 3C NMR data, as well as high-
resolution mass spectrometry findings.

Table 1: *H and **C NMR Spectroscopic Data for
Banksialactone A (in DMSO-de)

The NMR data for Banksialactone A reveals the presence of two isomers in solution. The data
for both the major and minor isomers are presented below.[1]
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Position Major Isomer Minor Isomer
oC (ppm), type OH (ppm), mult. (J in Hz)

1 168.9, C

3 97.5, CH 5.58, d (2.4)

4 70.9, CH 454, d (2.4)
da 139.0,C

5 108.8, CH 6.78, s

6 161.7,C

7 98.6, CH 6.45, s

8 163.0, C

8a 101.5,C

9 63.8, CH: 3.64,m;3.72, m
10 16.3, CHs 1.06, d (6.9)
11 35.0, CH 3.28, m
6-OCHs 55.8, CHs 3.82,s

8-OH 11.85, s

3-OH 6.25, d (4.5)

4-OH 5.45, d (5.0)

Table 2: High-Resolution Mass Spectrometry (HRMS)
Data for BanksialactoneA

lon Calculated m/z Observed m/z Molecular Formula

[M + Na]* Ci13H1206Na
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Note: The specific calculated and observed m/z values were not detailed in the provided search
results, but the molecular formula was determined via HRMS.[2]

Experimental Protocols

The spectroscopic data presented above were acquired using standard laboratory techniques
for natural product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H, 13C, and 2D NMR spectra were recorded on a Bruker Avance 600 MHz spectrometer. The
sample of Banksialactone A was dissolved in deuterated dimethyl sulfoxide (DMSO-ds).
Chemical shifts (8) are reported in parts per million (ppm) and are referenced to the residual
solvent signals. Coupling constants (J) are reported in Hertz (Hz).

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) was performed on an Agilent 6230 TOF LC/MS
system to determine the molecular formula of Banksialactone A.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a novel natural product like Banksialactone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of Banksialactone A: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2861427#spectroscopic-data-nmr-ms-of-
banksialactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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